![molecular formula C9H10ClNO3S B1335308 Methyl 3-[(3-chloropropanoyl)amino]thiophene-2-carboxylate CAS No. 549478-39-9](/img/structure/B1335308.png)
Methyl 3-[(3-chloropropanoyl)amino]thiophene-2-carboxylate
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Description
Methyl 3-[(3-chloropropanoyl)amino]thiophene-2-carboxylate (MCPAT) is a synthetic molecule that has been studied for its potential applications in a variety of scientific research fields. MCPAT is a thiophene-based molecule that is composed of a nitrogen-containing heterocyclic ring with a carboxylic acid group. It has been used in a number of studies for its unique properties and potential applications in medicinal chemistry, drug discovery, and biochemistry.
Scientific Research Applications
Genotoxic and Carcinogenic Potential
Methyl 3-[(3-chloropropanoyl)amino]thiophene-2-carboxylate, as part of the thiophene derivatives family, has been evaluated for its genotoxic and carcinogenic potentials. In vitro studies, including the Ames test and Comet assay, indicated that these derivatives did not exhibit mutagenic or DNA-damaging effects at tested doses. Further exploration of their carcinogenic potential using the Syrian Hamster Embryo cell transformation assay highlighted the activity of related compounds (Lepailleur et al., 2014).
Chemical Synthesis and Reactions
This chemical has been involved in various synthesis processes. For example, it has been used in the formation of mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids. These synthesis processes are critical for developing new chemical compounds with potential applications in various fields (Corral & Lissavetzky, 1984).
Application in Pharmaceutical and Herbicide Production
This compound is a notable intermediate in the production of pharmaceuticals and herbicides. Its production process typically involves the use of acetic acid as a solvent, necessitating effective recovery and reuse strategies for environmental and economic efficiency (Wang Tian-gui, 2006).
Exploration in Anticancer Agents
Research into thiophene derivatives has led to the synthesis of novel compounds with potential anti-cancer properties. Studies have shown that certain derivatives exhibit significant anti-proliferative activity against various tumor cell lines, highlighting their potential as therapeutic agents (Mohareb et al., 2016).
properties
IUPAC Name |
methyl 3-(3-chloropropanoylamino)thiophene-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO3S/c1-14-9(13)8-6(3-5-15-8)11-7(12)2-4-10/h3,5H,2,4H2,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXDNZRIBUBUMDY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)CCCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00403956 |
Source
|
Record name | methyl 3-[(3-chloropropanoyl)amino]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00403956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
549478-39-9 |
Source
|
Record name | methyl 3-[(3-chloropropanoyl)amino]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00403956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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